Cas no 152343-82-3 (1H-1,2,4-Triazole-1-ethanol,b-hexyl-a-methyl-, (aR,bS)-rel-)

• Product Name: 1H-1,2,4-Triazole-1-ethanol,b-hexyl-a-methyl-, (aR,bS)-rel-
• CAS No: 152343-82-3
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 172934
• PubChem ID: 192582
• Update Time: 2025-04-19

1H-1,2,4-Triazole-1-ethanol,b-hexyl-a-methyl-, (aR,bS)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-ethanol,b-hexyl-a-methyl-, (aR,bS)-rel-
• (2R,3S)-3-(1H-1,2,4-triazol-1-yl)nonan-2-ol
• 1-(2-Hydroxy-3-nonyl)-1,2,4-triazole
• 1-Hntz
• 3-(1H-1,2,4-triazol-1-yl)nonan-2-ol
• 152343-82-3
• DTXSID00934477
• (2R,3S)-3-(1,2,4-triazol-1-yl)nonan-2-ol

• Inchi： 1S/C11H21N3O/c1-3-4-5-6-7-11(10(2)15)14-9-12-8-13-14/h8-11,15H,3-7H2,1-2H3/t10-,11+/m1/s1
• InChI Key： BKFJOEDXXGZDOD-MNOVXSKESA-N
• SMILES： O[C@H](C)[C@H](CCCCCC)N1C=NC=N1

Computed Properties

• Exact Mass: 211.16863
• Monoisotopic Mass: 211.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 350°Cat760mmHg
• Flash Point: 165.5°C
• Refractive Index: 1.534
• PSA: 50.94